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Compound of Interest

Compound Name: Lanthanum sulfide

Cat. No.: B078310 Get Quote

Lanthanum sesquisulfide (La₂S₃) is known to exist in at least three different crystal structures,

designated as α, β, and γ phases. The transitions between these phases are temperature-

dependent. The high-temperature γ-phase is noted for its cubic Th₃P₄-type structure. The

existence of a pure β-phase is a subject of discussion in the scientific community, with some

evidence suggesting it may be an oxysulfide, La₁₀S₁₄O, stabilized by the presence of oxygen.

Below is a summary of the reported phase transition temperatures for La₂S₃.
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Phase
Transition

Reported
Temperatur
e (Celsius)

Reported
Temperatur
e (Kelvin)

Crystal
System

Space
Group

Notes

α → β 900 °C[1] 1173 K[1]

α:

Orthorhombic

β: Tetragonal

α: Pnma

1173 K[2]

β → γ 1300 °C[1] 1573 K[1]

β:

Tetragonalγ:

Cubic

γ: I4̅3d

The presence

of oxygen

can influence

this transition

temperature.

[3]

1450 ± 50

°C[3]

1723 ± 50

K[3]

Another

source

reports the

transition at

around 1573

K.[4]

1573 K[2]

Logical Relationships and Experimental Workflow
Lanthanum Sulfide Phase Transition Pathway
The relationship between the different phases of lanthanum sulfide as a function of

temperature can be visualized as a sequential transformation from the low-temperature α-

phase to the high-temperature γ-phase.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://avanti-journals.com/index.php/jatsr/article/download/882/533
https://avanti-journals.com/index.php/jatsr/article/download/882/533
https://learn.socratica.com/en/topic/materials-science/material-characterization/raman-spectroscopy
https://avanti-journals.com/index.php/jatsr/article/download/882/533
https://avanti-journals.com/index.php/jatsr/article/download/882/533
https://www.mdpi.com/1420-3049/24/1/88
https://www.mdpi.com/1420-3049/24/1/88
https://www.mdpi.com/1420-3049/24/1/88
https://www.cambridge.org/core/journals/powder-diffraction/article/abs/hightemperature-xray-powder-diffraction-analysis-of-selected-ceramic-mixtures/FC802F9BE88AB1A624709362A3A1C91E
https://learn.socratica.com/en/topic/materials-science/material-characterization/raman-spectroscopy
https://www.benchchem.com/product/b078310?utm_src=pdf-body
https://www.benchchem.com/product/b078310?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lanthanum Sulfide Phase Transitions
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Caption: Phase transition pathway of La₂S₃ with increasing temperature.

General Experimental Workflow for Phase Transition
Analysis
The determination of phase transition temperatures in materials like lanthanum sulfide
typically follows a systematic experimental workflow involving synthesis, characterization, and

data analysis.
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Experimental Workflow for Phase Transition Analysis

Material Synthesis

Thermal Analysis

Data Analysis & Characterization

Synthesis of La₂S₃ Powder

Differential Scanning
Calorimetry (DSC)

High-Temperature
X-Ray Diffraction (HT-XRD) Raman Spectroscopy

Determination of Transition
Temperatures & Crystal Structures

Click to download full resolution via product page

Caption: A typical experimental workflow for determining phase transition temperatures.

Experimental Protocols
The characterization of lanthanum sulfide phase transitions relies on several key analytical

techniques. Below are detailed methodologies for these experiments.

Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry is a fundamental technique used to measure the heat flow

associated with thermal transitions in a material.

Objective: To determine the temperature and enthalpy of phase transitions in La₂S₃.

Instrumentation: A high-temperature differential scanning calorimeter, such as a Netzsch

DSC 404 F1 Pegasus, is suitable for these measurements.[5]

Sample Preparation:
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A small amount of the lanthanum sulfide powder (typically 5-20 mg) is accurately

weighed.

The powder is placed in an inert crucible, commonly made of alumina (Al₂O₃) or platinum,

which is stable at high temperatures.[5]

An empty crucible of the same material is used as a reference.[6]

Experimental Parameters:

Atmosphere: The measurement is conducted under an inert atmosphere, such as flowing

nitrogen or argon, to prevent oxidation of the sulfide sample at elevated temperatures.[1]

Temperature Program: The sample is heated at a constant rate, typically between 5 to 20

°C/min, over a temperature range that encompasses the expected phase transitions.[6]

For La₂S₃, a range from room temperature up to 1500°C would be appropriate to observe

both α → β and β → γ transitions.

Data Acquisition: The difference in heat flow between the sample and the reference is

recorded as a function of temperature. Endothermic peaks in the DSC curve indicate the

temperatures at which phase transitions occur.

High-Temperature X-Ray Diffraction (HT-XRD)
High-Temperature X-Ray Diffraction is employed to identify the crystal structure of the different

phases of La₂S₃ at elevated temperatures.

Objective: To determine the crystal structure of the α, β, and γ phases of La₂S₃ and to

observe the structural changes at the transition temperatures.

Instrumentation: A powder X-ray diffractometer equipped with a high-temperature furnace

chamber.

Sample Preparation:

A thin layer of the lanthanum sulfide powder is mounted on a sample holder made of a

high-temperature resistant material like platinum or tungsten.[4]
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Experimental Parameters:

Atmosphere: Similar to DSC, an inert atmosphere or vacuum is maintained within the

furnace to prevent sample degradation.

Temperature Program: The sample is heated to specific temperatures corresponding to

the α, β, and γ phases, as identified by DSC. XRD patterns are collected isothermally at

each of these temperatures. Alternatively, diffraction patterns can be collected

continuously as the temperature is ramped to observe the transition in real-time.[7]

Data Acquisition:

X-ray Source: Commonly Cu Kα radiation.

Scan Range: A 2θ range appropriate for identifying the characteristic diffraction peaks of

the expected phases (e.g., 20-80°).

Data Analysis: The obtained diffraction patterns are analyzed using crystallographic

databases to identify the crystal structure and space group of each phase.

Raman Spectroscopy
Raman spectroscopy is a powerful technique for probing the vibrational modes of a material,

which are sensitive to changes in crystal structure.

Objective: To obtain the vibrational fingerprint of each La₂S₃ phase and to monitor the

changes in these vibrational modes across the phase transitions.

Instrumentation: A Raman spectrometer equipped with a laser excitation source, a high-

resolution spectrometer, and a sensitive detector. For high-temperature measurements, a

heating stage is required.

Sample Preparation:

A small amount of the La₂S₃ powder is placed on a suitable substrate for analysis.

Experimental Parameters:
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Laser Source: A common choice is a visible laser, such as a 532 nm Nd:YAG laser.[3]

Laser Power: The laser power should be kept low to avoid localized heating of the sample,

which could inadvertently induce a phase transition.

Data Acquisition: Raman spectra are collected at different temperatures, corresponding to

the stable regions of the α, β, and γ phases.

Spectral Analysis: The appearance, disappearance, or shift in Raman peaks as a function

of temperature provides evidence of a phase transition and gives insight into the structural

changes occurring at the molecular level.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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